Cas no 1805421-21-9 (3-(Aminomethyl)-4-chloro-5-(difluoromethyl)pyridine-2-acetonitrile)

• Product Name: 3-(Aminomethyl)-4-chloro-5-(difluoromethyl)pyridine-2-acetonitrile
• CAS No: 1805421-21-9
• MF: C₉H₈ClF₂N₃
• MW: 231.629727363586
• CID: 4874615
• Update Time: 2025-11-06

3-(Aminomethyl)-4-chloro-5-(difluoromethyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-4-chloro-5-(difluoromethyl)pyridine-2-acetonitrile

• Inchi： 1S/C9H8ClF2N3/c10-8-5(3-14)7(1-2-13)15-4-6(8)9(11)12/h4,9H,1,3,14H2
• InChI Key： FUUYBDVYIYLGLM-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)F)=CN=C(CC#N)C=1CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• XLogP3: 0.6
• Topological Polar Surface Area: 62.7

Additional information on 3-(Aminomethyl)-4-chloro-5-(difluoromethyl)pyridine-2-acetonitrile

Comprehensive Overview of 3-(Aminomethyl)-4-chloro-5-(difluoromethyl)pyridine-2-acetonitrile (CAS No. 1805421-21-9)

3-(Aminomethyl)-4-chloro-5-(difluoromethyl)pyridine-2-acetonitrile (CAS No. 1805421-21-9) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and aminomethyl functional groups, has garnered attention for its potential in drug discovery and crop protection. Its molecular structure, featuring a chloro substituent and a cyano group, makes it a versatile intermediate for synthesizing biologically active molecules. Researchers are particularly interested in its role in developing enzyme inhibitors and receptor modulators, aligning with current trends in precision medicine and sustainable agriculture.

The growing demand for heterocyclic compounds like 3-(Aminomethyl)-4-chloro-5-(difluoromethyl)pyridine-2-acetonitrile reflects the broader shift toward targeted therapies and eco-friendly agrochemicals. In pharmaceutical applications, this compound is explored for its potential to enhance bioavailability and metabolic stability in drug candidates. Its pyridine core is a common motif in FDA-approved drugs, underscoring its relevance in modern medicinal chemistry. Meanwhile, in agrochemistry, the difluoromethyl group is prized for its ability to improve the efficacy of pesticides while reducing environmental impact, a key concern for regulators and consumers alike.

From a synthetic perspective, CAS No. 1805421-21-9 offers intriguing possibilities for structure-activity relationship (SAR) studies. Its chloro and cyano substituents provide handles for further functionalization, enabling the creation of diverse analogs. Recent publications highlight its use in cross-coupling reactions and catalyzed transformations, which are critical for optimizing drug-like properties. The compound’s aminomethyl group also facilitates conjugation with other pharmacophores, a strategy increasingly employed in proteolysis-targeting chimeras (PROTACs) and antibody-drug conjugates (ADCs).

Analytical characterization of 3-(Aminomethyl)-4-chloro-5-(difluoromethyl)pyridine-2-acetonitrile typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and HPLC purity analysis. These methods ensure the compound meets stringent quality standards for research and development. Stability studies under varying pH and temperature conditions are also essential, given the compound’s potential use in formulations. Such data is invaluable for researchers addressing common queries like "pyridine derivatives in drug design" or "fluorine-containing agrochemicals."

The commercial availability of CAS No. 1805421-21-9 through specialty chemical suppliers has accelerated its adoption in both academic and industrial settings. However, challenges remain in scaling up its synthesis while maintaining cost-efficiency and purity. Innovations in flow chemistry and green solvents are being explored to address these hurdles, reflecting the industry’s focus on sustainable practices. As interest grows in fluorinated building blocks and nitrogen-rich heterocycles, this compound is poised to play a pivotal role in next-generation research.

In summary, 3-(Aminomethyl)-4-chloro-5-(difluoromethyl)pyridine-2-acetonitrile exemplifies the convergence of medicinal and agrochemical innovation. Its multifaceted reactivity and applicability align with trending topics such as fragment-based drug discovery and green chemistry. For researchers seeking to explore its full potential, understanding its synthetic pathways, physicochemical properties, and biological interactions will be crucial. This compound not only addresses current scientific challenges but also opens doors to future breakthroughs in small-molecule therapeutics and sustainable crop solutions.